Purine, 2,6-diamino-, sulfate, hydrate
Purine, 2,6-diamino-, sulfate, hydrate
Brand Name:
Vulcanchem
CAS No.:
116295-72-8
VCID:
VC20847311
InChI:
InChI=1S/2C5H6N6.H2O4S.H2O/c2*6-3-2-4(9-1-8-2)11-5(7)10-3;1-5(2,3)4;/h2*1H,(H5,6,7,8,9,10,11);(H2,1,2,3,4);1H2
SMILES:
C1=NC2=NC(=NC(=C2N1)N)N.C1=NC2=NC(=NC(=C2N1)N)N.O.OS(=O)(=O)O
Molecular Formula:
C10H16N12O5S
Molecular Weight:
416.38 g/mol
Purine, 2,6-diamino-, sulfate, hydrate
CAS No.: 116295-72-8
Cat. No.: VC20847311
Molecular Formula: C10H16N12O5S
Molecular Weight: 416.38 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116295-72-8 |
|---|---|
| Molecular Formula | C10H16N12O5S |
| Molecular Weight | 416.38 g/mol |
| IUPAC Name | 7H-purine-2,6-diamine;sulfuric acid;hydrate |
| Standard InChI | InChI=1S/2C5H6N6.H2O4S.H2O/c2*6-3-2-4(9-1-8-2)11-5(7)10-3;1-5(2,3)4;/h2*1H,(H5,6,7,8,9,10,11);(H2,1,2,3,4);1H2 |
| Standard InChI Key | QHCSVCLBFWLFTE-UHFFFAOYSA-N |
| SMILES | C1=NC2=NC(=NC(=C2N1)N)N.C1=NC2=NC(=NC(=C2N1)N)N.O.OS(=O)(=O)O |
| Canonical SMILES | C1=NC2=NC(=NC(=C2N1)N)N.C1=NC2=NC(=NC(=C2N1)N)N.O.OS(=O)(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator